4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 4-[(2-fluorophenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C11H16FNO/c1-9(14)6-7-13-8-10-4-2-3-5-11(10)12/h2-5,9,13-14H,6-8H2,1H3
• InChI Key: HUEDTMNISAZLNM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC=CC=C1F)O

Description

4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol is a secondary amine derivative featuring a butan-2-ol backbone substituted with a 2-fluorobenzylamine group. The fluorine atom at the ortho position of the phenyl ring likely enhances metabolic stability and lipophilicity compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol typically involves the following steps:

Starting Materials: The synthesis begins with 2-fluorobenzaldehyde and butan-2-amine.

Formation of Intermediate: The 2-fluorobenzaldehyde reacts with butan-2-amine under mild conditions to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product, 4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol.

Industrial Production Methods

In an industrial setting, the production of 4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be further reduced to form different amine derivatives.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophilic aromatic substitution can be carried out using reagents like sodium methoxide or sodium ethoxide.

Major Products

Oxidation: Formation of 4-{[(2-Fluorophenyl)methyl]amino}butan-2-one.

Reduction: Formation of various amine derivatives.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets. It has been shown to inhibit the activity of certain enzymes, such as histone deacetylases, which play a crucial role in gene expression regulation. This inhibition can lead to various physiological effects, including anti-inflammatory and anticancer activities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Compound 14a : 4-(((9H-Fluoren-2-yl)methyl)amino)-1-(4-(2,3-dichlorophenyl)piperazin-1-yl)butan-2-ol

• Key Differences : Incorporates a piperazine ring and a dichlorophenyl group instead of the 2-fluorophenylmethyl moiety.

HR281098 : 4-(((1-Methyl-1H-pyrrol-2-yl)methyl)amino)butan-2-ol

• Key Differences : Replaces the 2-fluorophenyl group with a methylpyrrole ring.

Moldb Compound : 4-(((1-Methyl-1H-pyrazol-4-yl)methyl)amino)butan-2-ol

• Key Differences : Substitutes the fluorophenyl group with a methylpyrazole ring.
• Impact : Pyrazole’s hydrogen-bonding capability and metabolic stability could enhance bioavailability compared to fluorine-containing analogs .

3,3,4,4,4-Pentafluoro-1-[2-fluorophenyl]butan-2-ol

• Key Differences : Features a pentafluorinated butan-2-ol chain and a 2-fluorophenyl group.
• Impact : Increased fluorination elevates lipophilicity and resistance to oxidative degradation but may reduce solubility in aqueous media .

Physicochemical and Pharmacokinetic Properties

Table 1: Comparative Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Stability Notes
4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol	C₁₁H₁₅FNO	196.24 g/mol	2-Fluorophenylmethyl, butan-2-ol	Likely stable in gastric fluid due to fluorine’s electron-withdrawing effects
Compound 14a	C₂₈H₂₉Cl₂N₃O	514.45 g/mol	Piperazine, dichlorophenyl	High synthetic yield (92%); stable in organic solvents
HR281098	C₁₀H₁₈N₂O	182.26 g/mol	Methylpyrrole	No stability data; pyrrole may confer metabolic resistance
Moldb Compound	C₉H₁₇N₃O	183.25 g/mol	Methylpyrazole	95% purity; pyrazole enhances metabolic stability
3,3,4,4,4-Pentafluoro analog	C₁₁H₉F₆O	262.18 g/mol	Pentafluorobutanol	High lipophilicity; potential solubility challenges

Stability and Degradation

• Fluorophenyl Advantage : The 2-fluorophenyl group in the target compound likely confers resistance to enzymatic degradation compared to tert-butyl-protected amines (e.g., compounds 1a and 1b in , which degrade in gastric fluid) .
• Piperazine Drawback : Piperazine-containing analogs (e.g., 14a) may require stabilization in acidic environments due to protonation of the nitrogen atoms .

Biological Activity

4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol, also known as 4-Amino-2-(2-fluorophenyl)butan-2-ol, is a compound of significant interest in pharmacology and biochemistry due to its potential biological activities. This article explores its mechanisms of action, biological effects, and relevant research findings.

Chemical Structure and Properties

The compound features a butanol backbone with an amino group and a fluorophenyl substituent, which enhances its lipophilicity and ability to penetrate cell membranes. Its molecular formula is $C_{11}H_{15}FNO$.

The biological activity of 4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol is primarily attributed to its ability to interact with various enzymes and receptors. The amino group allows for hydrogen bonding, which may inhibit enzyme activity or modulate receptor functions. The fluorophenyl group is believed to increase the compound's binding affinity to biological targets, potentially leading to therapeutic applications in treating neurological disorders and other conditions.

Enzyme Inhibition

Research indicates that 4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol may inhibit specific enzymes involved in metabolic pathways. For instance, studies have shown its potential to inhibit lysosomal phospholipase A2 (LPLA), an enzyme linked to phospholipidosis, a pathological condition caused by excessive phospholipid accumulation in lysosomes .

Table 1: Enzyme Inhibition Studies

Compound	Target Enzyme	IC50 (µM)	Reference
4-{[(2-Fluorophenyl)methyl]amino}butan-2-ol	LPLA	TBD

Antimicrobial Activity

The compound has been evaluated for antimicrobial properties, showing promising results against various bacterial strains. Preliminary studies suggest it exhibits antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis.

Table 2: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	<125 µg/mL
Enterococcus faecalis	125 µg/mL

Case Studies and Research Findings

• Pharmacological Studies : Research has focused on the compound's potential as a pharmaceutical agent, particularly in neurological contexts. Its ability to cross the blood-brain barrier due to its lipophilic nature makes it a candidate for further exploration in treating conditions like Alzheimer's disease.
• In Vivo Studies : Animal studies have indicated that the compound may reduce inflammation and exhibit neuroprotective effects, although detailed mechanisms remain under investigation.
• Comparative Studies : Comparative analyses with similar compounds have shown that the presence of the fluorophenyl group significantly enhances biological activity compared to non-fluorinated analogs.